5-(Boc-amino)-thiazole-4-carboxylic acid

• IUPAC Name: 5-[(2-methylpropan-2-yl)oxycarbonylamino]-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C9H12N2O4S/c1-9(2,3)15-8(14)11-6-5(7(12)13)10-4-16-6/h4H,1-3H3,(H,11,14)(H,12,13)
• InChI Key: SXJLZPMJYRHYDV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=C(N=CS1)C(=O)O
• Molecular Formula: C9H12N2O4S
• DSSTOX Substance ID: DTXSID101168147
• Molecular Weight: 244.27 g/mol
• CAS No.: 864436-94-2

Description

5-(Boc-amino)-thiazole-4-carboxylic acid (Boc-ATCA) is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. The compound has been studied for its unique chemical properties and its ability to interact with biological systems, making it a promising tool for various research applications.

Scientific Research Applications

1. Design of Heterocyclic γ-Amino Acids

5-(Boc-amino)-thiazole-4-carboxylic acid is part of a class of constrained heterocyclic γ-amino acids (ATCs) built around a thiazole ring. These compounds are valuable in mimicking the secondary structures of proteins, such as helices, β-sheets, turns, and β-hairpins. A synthesis route via cross-Claisen condensations between N-Fmoc-amino acids and sterically hindered acetates has been developed, providing a flexible method for introducing a variety of lateral chains on the γ-carbon atom or the thiazole core of γ-amino acids (Mathieu et al., 2015).

2. Synthesis of Triazole-Based Scaffolds

5-Amino-1,2,3-triazole-4-carboxylic acid, a molecule similar to this compound, is utilized in the synthesis of peptidomimetics and biologically active compounds based on the triazole scaffold. A protocol involving ruthenium-catalyzed cycloaddition and subsequent steps produces a protected version of this triazole amino acid, suitable for the preparation of triazole-containing dipeptides and compounds with potential biological activities (Ferrini et al., 2015).

3. Synthesis and Structural Studies of Peptide Mimetics

X-ray crystal structures of Boc-protected derivatives of novel di- and tripeptide mimetics, including derivatives of 2-aminomethyl-1,3-thiazole-4-carboxylic acid, have been studied. These studies help understand the conformational properties of these compounds, which are valuable in the design of peptide mimetics and potential pharmaceutical agents (Kaiser et al., 2000).

4. Development of Helical Oligomers

ATCs, including 4-Amino(methyl)-1,3-thiazole-5-carboxylic acids, have been synthesized and used as building blocks for helical oligomers. The structures of these oligomers in various environments (solid state, organic solvents, aqueous solutions) have been analyzed, revealing a well-defined 9-helix structure, which is significant in the study of protein structures and interactions (Mathieu et al., 2013).

5. Synthesis of Novel Amino Acid Derivatives

A series of 2-amino-1,3-thiazole-4-carboxylic acid derivatives have been synthesized, demonstrating good fungicidal and antivirus activities. These compounds offer a new strategy for fungi and virus control, showcasing the potential of thiazole-based amino acids in developing bioactive compounds (Fengyun et al., 2015).

Mechanism of Action

Target of Action

The boc group is commonly used in peptide synthesis, suggesting that this compound may interact with proteins or enzymes .

Mode of Action

The Boc group in 5-(Boc-amino)-thiazole-4-carboxylic acid serves as a protecting group for the amino group. This protection allows for transformations of other functional groups without interference from the amino group . The Boc group can be removed under acidic conditions, revealing the amino group for further reactions .

Biochemical Pathways

The compound’s involvement in peptide synthesis suggests it may play a role in protein-related pathways .

Pharmacokinetics

The boc group is known to enhance the stability of compounds, which could potentially affect their bioavailability .

Result of Action

Its role in peptide synthesis suggests it may contribute to the formation of proteins or peptides .

Action Environment

The action of this compound can be influenced by environmental factors such as pH. The Boc group can be removed under acidic conditions . Therefore, the compound’s action, efficacy, and stability may vary depending on the acidity of the environment.

Safety and Hazards

The compound causes skin irritation and serious eye irritation. It is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid getting the compound in eyes, on skin, or on clothing, avoid ingestion and inhalation, and avoid dust formation.

Future Directions

The use of Boc protection continues to play an important role in peptide synthesis and other areas of organic chemistry. Future research may focus on developing more efficient methods for Boc protection and deprotection, as well as exploring new applications of Boc-protected compounds.